Cas no 2649076-64-0 (3-(2-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2649076-64-0
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 6553648
• PubChem ID: 165858659
• Update Time: 2025-05-19

3-(2-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2002384
• 2649076-64-0

• Inchi： 1S/C9H15NO3S/c1-9(2)8(3-5-10-7-11)4-6-14(9,12)13/h8H,3-6H2,1-2H3
• InChI Key： UZPXXHPVWWNSNP-UHFFFAOYSA-N
• SMILES： S1(CCC(CCN=C=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72Ų

Additional information on 3-(2-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 2649076-64-0 and Product Name: 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione

The compound with the CAS number 2649076-64-0 and the product name 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This thiolane derivative has garnered significant attention due to its unique structural features and potential applications in drug development and material science. The presence of an isocyanato group and a thiolane ring system imparts distinct reactivity and functionality, making it a valuable candidate for further exploration.

In recent years, the field of medicinal chemistry has seen a surge in the development of novel heterocyclic compounds that exhibit promising biological activities. The 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione structure combines elements that are known to enhance molecular interactions with biological targets. Specifically, the isocyanato group can participate in nucleophilic addition reactions, while the thiolane ring provides a rigid scaffold that can influence conformational preferences and binding affinity. These characteristics make it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The isocyanato group can be used to form urea or carbamate linkages with various nucleophiles, including amines and alcohols. This reactivity has been exploited in the development of peptidomimetics and other small-molecule inhibitors. Additionally, the thiolane ring system can serve as a scaffold for designing molecules with enhanced stability and bioavailability. These features make 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of thiolane derivatives in pharmaceutical research. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The structural motif of 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione aligns well with these trends, as it possesses both reactive sites and a rigid framework that can be optimized for specific biological targets. For instance, modifications to the isocyanato group can alter its reactivity profile, while changes to the thiolane ring can influence solubility and metabolic stability.

The synthesis of 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione presents unique challenges due to its reactive functional groups. However, advances in synthetic methodology have made it increasingly feasible to prepare such complex molecules with high precision. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the construction of intricate heterocyclic systems like this one. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

In addition to its pharmaceutical potential, 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione may find applications in material science. Its unique structural features could make it useful in the development of novel polymers or coatings with enhanced mechanical properties or chemical resistance. The isocyanato group's ability to form covalent bonds with various substrates opens up possibilities for creating cross-linked networks or functionalized surfaces. Such materials could have applications in industries ranging from aerospace to electronics.

The future direction of research on 3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1,1-dione will likely focus on optimizing its biological activity and exploring new synthetic pathways. Computational modeling and high-throughput screening techniques will play a crucial role in identifying derivatives with improved properties. Furthermore, interdisciplinary approaches combining organic chemistry with computational biology will accelerate the discovery process. By leveraging these tools, researchers can rapidly assess the potential of this compound and its analogs in addressing unmet medical needs.

In conclusion,3-(2-isocyanatoethyl)-2,2-dimethyl-1λ6-thiolane-1，1-dione (CAS No. 2649076-64-0) is a multifaceted compound with significant promise in both pharmaceuticals and materials science。 Its unique structural features， including an isocyanato group and a thiolane ring system， make it a valuable scaffold for designing bioactive molecules。 As research continues to uncover new applications， this compound is poised to play an important role in advancing scientific understanding and innovation across multiple disciplines。